3-[1-Ethyl-3-(hydroxymethyl)-1H-pyrazol-5-yl]benzonitrile

• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 3-[2-ethyl-5-(hydroxymethyl)pyrazol-3-yl]benzonitrile
• InChI: InChI=1S/C13H13N3O/c1-2-16-13(7-12(9-17)15-16)11-5-3-4-10(6-11)8-14/h3-7,17H,2,9H2,1H3
• InChI Key: HAOQEQVCMKZSGV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)CO)C2=CC=CC(=C2)C#N

Description

3-[1-Ethyl-3-(hydroxymethyl)-1H-pyrazol-5-yl]benzonitrile is a useful research compound. Its molecular formula is C13H13N3O and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaBH4 (252 mg, 6.6 mmol) was added portionwise to a stirred solution of 3-(1-ethyl-3-formyl-1H-pyrazol-5-yl)-benzonitrile (1.5 g, 6.6 mmol) in EtOH (25 mL) at 0° C. The mixture was warmed to RT and stirred for a further 30 min., NH4Cl solution (10 ml) was added, the EtOH removed under reduced pressure, H2O (30 mL) added, and the aqueous mixture extracted with EtOAc (2×70 mL). The combined organic extracts were washed with brine (25 mL), dried (MgSO4) and concentrated under reduced pressure to yield the crude alcohol (1.49 g, quant.). 1H NMR (CDCl3, 360 MHz) δ 7.78-7.54 (4H, m), 6.31 (1H, s), 4.72 (2H, s), 4.11 (2H, q, J=7.3 Hz), 1.42 (3H, t, J=7.3 Hz). MS (ES+) C13H13N3O requires: 227, found: 228 (M+H+, 70%).